Cas no 735274-71-2 (trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735274-71-2
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• MDL: MFCD01311387
• CID: 878575
• PubChem ID: 24722523
• Update Time: 2025-09-25

trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• trans-2-[2-(3-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• TRANS-2-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• (1R,2S)-2-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• MFCD01311387
• TRANS-2-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• 735274-71-2
• DTXSID301152520
• rel-(1R,2S)-2-[2-(3-Methylphenyl)-2-oxoethyl]cyclohexanecarboxylic acid
• AKOS016017400

• MDL： MFCD01311387
• Inchi： 1S/C16H20O3/c1-11-5-4-7-13(9-11)15(17)10-12-6-2-3-8-14(12)16(18)19/h4-5,7,9,12,14H,2-3,6,8,10H2,1H3,(H,18,19)/t12-,14+/m0/s1
• InChI Key： SHLLBHPKCWIMIB-GXTWGEPZSA-N
• SMILES： OC([C@@H]1CCCC[C@H]1CC(C1C=CC=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones